Cas no 1610846-97-3 (Carbonic Acid 4-(1,1-Dimethylethyl)-6-1,1-di(methyl-d3)ethyl-2,2,2-d3phenyl-2-d Methyl Ester)
Carbonic Acid 4-(1,1-Dimethylethyl)-6-1,1-di(methyl-d3)ethyl-2,2,2-d3phenyl-2-d Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Carbonic Acid 4-(1,1-Dimethylethyl)-6-1,1-di(methyl-d3)ethyl-2,2,2-d3phenyl-2-d Methyl Ester
-
- Inchi: 1S/C16H24O3/c1-15(2,3)11-8-9-13(19-14(17)18-7)12(10-11)16(4,5)6/h8-10H,1-7H3/i4D3,5D3,6D3,9D
- InChI Key: MRZZXDUZVJNFQL-RUYWXRBOSA-N
- SMILES: CC(C)(C)C1C=C(C(=C(C=1)C(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])OC(=O)OC)[2H]
Carbonic Acid 4-(1,1-Dimethylethyl)-6-1,1-di(methyl-d3)ethyl-2,2,2-d3phenyl-2-d Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D429479-5mg |
Carbonic Acid 4-(1,1-Dimethylethyl)-6-[1,1-di(methyl-d3)ethyl-2,2,2-d3]phenyl-2-d Methyl Ester |
1610846-97-3 | 5mg |
$87.00 | 2023-05-18 | ||
| TRC | D429479-10mg |
Carbonic Acid 4-(1,1-Dimethylethyl)-6-[1,1-di(methyl-d3)ethyl-2,2,2-d3]phenyl-2-d Methyl Ester |
1610846-97-3 | 10mg |
$150.00 | 2023-05-18 | ||
| TRC | D429479-25mg |
Carbonic Acid 4-(1,1-Dimethylethyl)-6-[1,1-di(methyl-d3)ethyl-2,2,2-d3]phenyl-2-d Methyl Ester |
1610846-97-3 | 25mg |
$339.00 | 2023-05-18 | ||
| TRC | D429479-50mg |
Carbonic Acid 4-(1,1-Dimethylethyl)-6-[1,1-di(methyl-d3)ethyl-2,2,2-d3]phenyl-2-d Methyl Ester |
1610846-97-3 | 50mg |
$655.00 | 2023-05-18 | ||
| TRC | D429479-100mg |
Carbonic Acid 4-(1,1-Dimethylethyl)-6-[1,1-di(methyl-d3)ethyl-2,2,2-d3]phenyl-2-d Methyl Ester |
1610846-97-3 | 100mg |
$1275.00 | 2023-05-18 | ||
| TRC | D429479-250mg |
Carbonic Acid 4-(1,1-Dimethylethyl)-6-[1,1-di(methyl-d3)ethyl-2,2,2-d3]phenyl-2-d Methyl Ester |
1610846-97-3 | 250mg |
$2893.00 | 2023-05-18 |
Carbonic Acid 4-(1,1-Dimethylethyl)-6-1,1-di(methyl-d3)ethyl-2,2,2-d3phenyl-2-d Methyl Ester Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on Carbonic Acid 4-(1,1-Dimethylethyl)-6-1,1-di(methyl-d3)ethyl-2,2,2-d3phenyl-2-d Methyl Ester
Research Briefing on Carbonic Acid 4-(1,1-Dimethylethyl)-6-1,1-di(methyl-d3)ethyl-2,2,2-d3phenyl-2-d Methyl Ester (CAS: 1610846-97-3)
The compound Carbonic Acid 4-(1,1-Dimethylethyl)-6-1,1-di(methyl-d3)ethyl-2,2,2-d3phenyl-2-d Methyl Ester (CAS: 1610846-97-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.
Recent studies have highlighted the compound's role as a deuterated analog of a well-known carbonic acid ester, which exhibits enhanced metabolic stability and pharmacokinetic properties. The incorporation of deuterium atoms at specific positions (methyl-d3 and phenyl-d3) has been shown to significantly alter the compound's behavior in biological systems, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including isotopic labeling and high-performance liquid chromatography (HPLC), to achieve high purity and yield of the compound.
One of the key findings from recent research is the compound's potential as a modulator of carbonic anhydrase activity. Carbonic anhydrases are a family of enzymes involved in critical physiological processes, such as pH regulation and CO2 transport. Preliminary in vitro studies suggest that the deuterated analog exhibits selective inhibition of specific carbonic anhydrase isoforms, which could have implications for the treatment of diseases such as glaucoma, epilepsy, and cancer. Further studies are underway to elucidate the precise mechanism of action and to evaluate the compound's efficacy in animal models.
In addition to its enzymatic modulation properties, the compound has also been investigated for its potential use in positron emission tomography (PET) imaging. The deuterated phenyl group provides a stable scaffold for the incorporation of radiolabels, enabling the development of novel imaging agents for diagnostic purposes. Early-stage research has demonstrated favorable biodistribution and target specificity, although further optimization is required to enhance imaging resolution and reduce off-target effects.
The synthesis of Carbonic Acid 4-(1,1-Dimethylethyl)-6-1,1-di(methyl-d3)ethyl-2,2,2-d3phenyl-2-d Methyl Ester has been optimized to ensure scalability and reproducibility. Recent publications have detailed multi-step synthetic routes that incorporate deuterium labeling at specific stages, resulting in high isotopic purity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the structural integrity and isotopic enrichment of the final product.
Despite these promising developments, several challenges remain. The compound's stability under physiological conditions, potential toxicity, and long-term effects in vivo require further investigation. Additionally, the cost and complexity of deuterated compound synthesis may limit its widespread adoption in clinical settings. Collaborative efforts between academia and industry are essential to address these challenges and to explore the full therapeutic potential of this compound.
In conclusion, Carbonic Acid 4-(1,1-Dimethylethyl)-6-1,1-di(methyl-d3)ethyl-2,2,2-d3phenyl-2-d Methyl Ester (CAS: 1610846-97-3) represents a promising avenue for research in chemical biology and drug development. Its unique deuterated structure, combined with its potential applications in enzyme modulation and diagnostic imaging, underscores the importance of continued investigation. Future studies should focus on optimizing its pharmacological properties and evaluating its safety and efficacy in preclinical and clinical settings.
1610846-97-3 (Carbonic Acid 4-(1,1-Dimethylethyl)-6-1,1-di(methyl-d3)ethyl-2,2,2-d3phenyl-2-d Methyl Ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)